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Compound of Interest

Compound Name: 3-Bromopiperidine-2,6-dione

Cat. No.: B1280227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and toxicity information for 3-
Bromopiperidine-2,6-dione (CAS No. 62595-74-8). The information is compiled from safety
data sheets, regulatory information, and scientific literature to ensure a thorough understanding
for professionals in research and drug development.

Chemical and Physical Properties

3-Bromopiperidine-2,6-dione, also known as 3-bromoglutarimide, is a brominated
heterocyclic compound. It serves as a key intermediate in the synthesis of more complex,
biologically active molecules, notably in the development of immunomodulatory agents and
Proteolysis Targeting Chimeras (PROTACS).[1]
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Property Value Source
CAS Number 62595-74-8
Molecular Formula CsHeBrNO2 [11[2][3]
Molecular Weight 192.01 g/mol [1112][3]
White to off-white or light
Appearance . .
yellow crystalline powder/solid
Melting Point 107.0to 111.0 °C
Soluble in polar organic
solvents like N,N-
Solubility dimethylformamide and
dimethyl sulfoxide; insoluble in
water.
SMILES C1CC(=O)NC(=0O)C1Br
RYSICGXZRVMXDP-
InChlKey

UHFFFAOYSA-N

Safety and Hazard Information

3-Bromopiperidine-2,6-dione is classified as a hazardous substance. Adherence to safety

guidelines is crucial when handling this compound.

GHS Classification and Hazard Statements

The compound is categorized under several hazard classes according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3]
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Hazard Class Category GHS Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific Target Organ Toxicity, )

) ] H335: May cause respiratory
Single Exposure (Respiratory 3

tract irritation)

irritation

Sources:[1][2][5]

Signal Word: Warning[3]

Precautionary Statements and First Aid

The following precautionary statements are recommended for handling 3-Bromopiperidine-

2,6-dione.[2][5]
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
Response P301+P312 POISON CENTER/doctor if
you feel unwell.
IF ON SKIN: Wash with plenty
P302+P352
of water.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Call a POISON
P312 CENTER/doctor if you feel
unwell.
P330 Rinse mouth.
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If skin irritation occurs: Get

P332+P313 _ _ _
medical advice/attention.
If eye irritation persists: Get
P337+P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362+P364 _
and wash it before reuse.
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an authorized hazardous

waste collection point.

Sources:[2][5]
First Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]
» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[2]

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the

integrity of the compound.
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e Handling: Avoid all personal contact, including inhalation.[5] Wear protective clothing, gloves,
and eye/face protection.[2][5] Use in a well-ventilated area and avoid the formation of dust.
[2] Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling.[5]

o Storage: Store in a cool, dry, and well-ventilated area.[5] Keep containers securely sealed
when not in use.[5] Recommended storage temperature is between 2-8°C.[2] Store away
from incompatible materials.

o Spills: In case of a spill, clean up immediately. Avoid breathing dust and contact with skin and
eyes. Use dry clean-up procedures and avoid generating dust. Place spilled material in a
clean, dry, sealable, and labeled container for disposal.[5]

Toxicity and Biological Activity

While specific quantitative toxicity data such as LD50 or LC50 values for 3-Bromopiperidine-
2,6-dione are not readily available in the public domain, its GHS classification as "Acute
Toxicity, Category 4" indicates that it is harmful through oral, dermal, and inhalation routes of
exposure. The primary health hazards are skin, eye, and respiratory tract irritation.[2][3][5]

Mechanism of Action and Biological Relevance

The piperidine-2,6-dione core, for which 3-Bromopiperidine-2,6-dione is a key synthetic
precursor, is a critical structural motif in a class of drugs known as immunomodulatory imide
drugs (IMiDs). More recently, this scaffold has been extensively used in the development of
Proteolysis Targeting Chimeras (PROTACS).[1][6]

PROTACSs are bifunctional molecules that induce the degradation of specific target proteins.[7]
[8] They consist of a ligand that binds to a target protein of interest (POI) and another ligand
that recruits an E3 ubiquitin ligase, connected by a linker.[7][8] The piperidine-2,6-dione moiety
functions as a ligand for the Cereblon (CRBN) E3 ubiquitin ligase.[7] By bringing the target
protein into proximity with the E3 ligase, the PROTAC facilitates the ubiquitination of the target
protein, marking it for degradation by the proteasome.[7]

Derivatives of piperidine-2,6-dione have been shown to possess immunomodulatory properties,
including the ability to reduce the production of the pro-inflammatory cytokine IL-12 and
increase the production of the anti-inflammatory cytokine IL-10 in immune cells.[1]
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Preparation
Prepare Test Animal Prepare Test Substance
(Albino Rabbit, Shaved Skin) (0.5g, moistened)
Exposure

Apply Substance to Skin
(approx. 6 cm?)

Cover with Gauze and
Semi-occlusive Dressing

4-Hour Exposure

Remove Dressing and
Cleanse Skin

Observation & Scoring

Observe & Score at
60 min, 24h, 48h, 72h

Continue Observation
(up to 14 days)

Evaluate Reversibility
& Classify Hazard

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-3-bromopiperidine-2-6-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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